4-(1,1-Dimethylpropyl)-2-(2-propen-1-yl)-phenol
4-(1,1-Dimethylpropyl)-2-(2-propen-1-yl)-phenol
2, 4-Di-tert-butylphenol, also known as prodox 146 or antioxidant no. 33, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2, 4-Di-tert-butylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2, 4-Di-tert-butylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2, 4-di-tert-butylphenol is primarily located in the membrane (predicted from logP). 2, 4-Di-tert-butylphenol is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
96-76-4
VCID:
VC0135424
InChI:
InChI=1S/C14H20O/c1-5-7-11-10-12(8-9-13(11)15)14(3,4)6-2/h5,8-10,15H,1,6-7H2,2-4H3
SMILES:
CCC(C)(C)C1=CC(=C(C=C1)O)CC=C
Molecular Formula:
C14H22O
Molecular Weight:
204.31 g/mol
4-(1,1-Dimethylpropyl)-2-(2-propen-1-yl)-phenol
CAS No.: 96-76-4
Reference Standards
VCID: VC0135424
Molecular Formula: C14H22O
Molecular Weight: 204.31 g/mol
| CAS No. | 96-76-4 |
|---|---|
| Product Name | 4-(1,1-Dimethylpropyl)-2-(2-propen-1-yl)-phenol |
| Molecular Formula | C14H22O |
| Molecular Weight | 204.31 g/mol |
| IUPAC Name | 4-(2-methylbutan-2-yl)-2-prop-2-enylphenol |
| Standard InChI | InChI=1S/C14H20O/c1-5-7-11-10-12(8-9-13(11)15)14(3,4)6-2/h5,8-10,15H,1,6-7H2,2-4H3 |
| Standard InChIKey | ICKWICRCANNIBI-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C1=CC(=C(C=C1)O)CC=C |
| Canonical SMILES | CC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C |
| Boiling Point | 263.5 °C |
| Colorform | White to yellow powder or solid |
| Melting Point | 56.5 °C |
| Physical Description | Liquid |
| Description | 2, 4-Di-tert-butylphenol, also known as prodox 146 or antioxidant no. 33, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2, 4-Di-tert-butylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2, 4-Di-tert-butylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2, 4-di-tert-butylphenol is primarily located in the membrane (predicted from logP). 2, 4-Di-tert-butylphenol is a potentially toxic compound. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 1.70e-04 M In water, 35 mg/L at 25 °C Slightly soluble in carbon tetrachloride; insoluble in alkali |
| Synonyms | 2,4-Bis(1,1-dimethylethyl)phenol; 2,4-Bis(tert-butyl)phenol; 2,4-Di-tert-butylhydroxy-_x000B_benzene; Agidol 10; NSC 174502; |
| Vapor Pressure | 0.00 mmHg 4.77X10-3 mm Hg at 24 °C (extrapolated) |
| PubChem Compound | 14339290 |
| Last Modified | Nov 12 2021 |
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